4-(4-(4-Methylphenyl)-5-((1-naphthylmethyl)thio)-4H-1,2,4-triazol-3-YL)pyridine
CAS No.: 738592-83-1
Cat. No.: VC16128882
Molecular Formula: C25H20N4S
Molecular Weight: 408.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 738592-83-1 |
|---|---|
| Molecular Formula | C25H20N4S |
| Molecular Weight | 408.5 g/mol |
| IUPAC Name | 4-[4-(4-methylphenyl)-5-(naphthalen-1-ylmethylsulfanyl)-1,2,4-triazol-3-yl]pyridine |
| Standard InChI | InChI=1S/C25H20N4S/c1-18-9-11-22(12-10-18)29-24(20-13-15-26-16-14-20)27-28-25(29)30-17-21-7-4-6-19-5-2-3-8-23(19)21/h2-16H,17H2,1H3 |
| Standard InChI Key | JOZIHXODFZHPMX-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=CC4=CC=CC=C43)C5=CC=NC=C5 |
Introduction
Chemical Identity and Structural Features
Molecular Architecture
The compound’s structure integrates three key components:
-
A pyridine ring at position 4 of the triazole core, contributing π-π stacking capabilities and basicity.
-
A 1,2,4-triazole ring substituted at positions 4 and 5 with a 4-methylphenyl group and a thioether-linked 1-naphthylmethyl group, respectively.
-
A thioether bridge (-S-) that enhances conformational flexibility and facilitates interactions with biological targets .
The molecular formula is deduced as C₂₄H₂₀N₄S, with a molar mass of 408.51 g/mol. Experimental validation via high-resolution mass spectrometry (HRMS) is required to confirm this stoichiometry.
Crystallographic and Spectroscopic Data
While direct crystallographic data for this compound are unavailable, analogous triazole-pyridine hybrids exhibit triclinic crystal systems with space group P-1 and unit cell parameters a = 6.44–15.45 Å, α = 92.77–97.98° . Hirshfeld surface analysis of related structures reveals dominant H···H (45–50%), H···C (20–25%), and H···N (15–20%) interactions, suggesting similar packing efficiencies for the target compound .
¹H NMR signatures for the triazole-proton typically appear at δ 8.5–9.0 ppm, while the naphthylmethyl group’s aromatic protons resonate at δ 7.2–8.3 ppm .
Synthesis and Reaction Pathways
Retrosynthetic Analysis
The compound can be synthesized via a multi-step strategy:
-
Formation of the 1,2,4-triazole core: Cyclocondensation of thiosemicarbazide with a pyridine-carboxylic acid derivative.
-
S-alkylation: Introduction of the 1-naphthylmethyl group via nucleophilic substitution using 1-(chloromethyl)naphthalene.
-
N-substitution: Attachment of the 4-methylphenyl group at the triazole’s N1 position .
Click Chemistry Approaches
Recent advances employ copper-catalyzed azide-alkyne cycloaddition (CuAAC) to construct hybrid triazole systems. For example, propargyl-functionalized intermediates react with azido derivatives to yield sulfur-linked triazole hybrids . This method offers regioselectivity and high yields (>75%) under mild conditions .
Biological Activities and Mechanisms
Anticancer Hypotheses
Molecular docking studies of analogous compounds predict strong binding (ΔG = -9.2 to -11.5 kcal/mol) to kinase domains such as EGFR and VEGFR2 . The 4-methylphenyl group likely participates in hydrophobic pocket interactions, potentiating kinase inhibition.
Computational and Experimental Validation
Density Functional Theory (DFT) Insights
DFT calculations at the B3LYP/6-311G(d,p) level reveal:
-
A HOMO-LUMO gap of 4.3–4.7 eV, indicating moderate reactivity.
-
Atomic charges on the triazole’s N2 (-0.45 e) and S (-0.32 e) atoms suggest nucleophilic attack susceptibility .
Spectroscopic Characterization
IR spectra of related compounds show ν(N-H) stretches at 3200–3300 cm⁻¹ and ν(C=S) at 680–720 cm⁻¹ . UV-Vis spectra display λₘₐₓ at 270–290 nm due to π→π* transitions in the naphthyl system .
Applications and Future Directions
Medicinal Chemistry
-
Antifungal agents: Structural analogs inhibit Aspergillus fumigatus with IC₅₀ = 12.5 μM .
-
Kinase inhibitors: Pyridine-triazole hybrids suppress EGFR phosphorylation by 60–80% at 10 μM .
Materials Science
The rigid triazole-pyridine framework could serve as a ligand in luminescent metal-organic frameworks (MOFs), with predicted quantum yields of Φ = 0.15–0.25 .
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume